Cas no 856061-36-4 (4-Phenyl-1H-pyrazole-5-carboxylic acid)

4-Phenyl-1H-pyrazole-5-carboxylic acid structure
856061-36-4 structure
Product Name:4-Phenyl-1H-pyrazole-5-carboxylic acid
CAS No:856061-36-4
MF:C10H8N2O2
MW:188.182722091675
CID:1091686
PubChem ID:347194
Update Time:2025-04-20

4-Phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Phenyl-1H-pyrazole-5-carboxylic acid
    • DTXSID60324097
    • NSC405733
    • 7510-56-7
    • 4-PHENYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • 1H-Pyrazole-3-carboxylic acid, 4-phenyl-
    • SCHEMBL948199
    • 856061-36-4
    • AKOS016001624
    • AKOS022178666
    • EN300-138195
    • FT-0716587
    • LVFUUWLMDUOBLC-UHFFFAOYSA-N
    • NSC-405733
    • phenylpyrazolecarboxylic acid
    • MFCD00230883
    • SY296666
    • DB-074945
    • 4-Phenylpyrazole-3-carboxylic Acid
    • Inchi: 1S/C10H8N2O2/c13-10(14)9-8(6-11-12-9)7-4-2-1-3-5-7/h1-6H,(H,11,12)(H,13,14)
    • InChI Key: LVFUUWLMDUOBLC-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C=NN1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 188.058577502g/mol
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66Ų
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